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Compound of Interest

Compound Name: Ent-toddalolactone

Cat. No.: B12103000 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory

environment. This document provides essential procedural guidance for the proper disposal of

Ent-toddalolactone, a natural coumarin compound.

While a specific Safety Data Sheet (SDS) for Ent-toddalolactone with detailed disposal

instructions is not readily available, its classification as a coumarin warrants a cautious

approach. Coumarins as a class of compounds can exhibit toxic properties, and in the absence

of definitive data to the contrary, Ent-toddalolactone should be treated as hazardous chemical

waste. Adherence to the following procedures will mitigate risks and ensure responsible

environmental stewardship.

Chemical and Physical Properties
A summary of the known properties of Ent-toddalolactone is provided in the table below for

easy reference. This information is crucial for correct handling and storage prior to disposal.
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Property Value Source

Molecular Formula C16H20O6 [1]

Molecular Weight 308.33 g/mol [1]

Boiling Point 530.0 ± 50.0 °C at 760 mmHg [1]

Density 1.3 ± 0.1 g/cm³ [1]

Appearance
White powder (for related

compound Toddalolactone)
[2]

Purity >98% [1][3]

Experimental Protocol: Disposal of Ent-
toddalolactone
This protocol outlines the step-by-step methodology for the safe disposal of solid Ent-
toddalolactone waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety goggles, a lab coat, and nitrile gloves.

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for solid chemical waste.

The container must be made of a material compatible with chemical waste and have a

secure lid.

Place all solid Ent-toddalolactone waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), directly into this designated container.

3. Labeling:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name "Ent-toddalolactone," and the approximate quantity.
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Include the date when the first item of waste was placed in the container.

4. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Follow your institution's guidelines for the storage of hazardous chemical waste.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Do not dispose of Ent-toddalolactone in the regular trash or down the drain.[4][5][6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ent-
toddalolactone.
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Ent-toddalolactone Disposal Workflow

Step 1: Don Personal
Protective Equipment (PPE)

Step 2: Collect Solid Waste in
Designated Hazardous Waste Container

Step 3: Securely Seal and
Label Container

Step 4: Store in Designated
Hazardous Waste Area

Step 5: Arrange for Pickup by
EHS or Licensed Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. sds.edqm.eu [sds.edqm.eu]

3. Ent-toddalolactone | 1570054-19-1 | MOLNOVA [molnova.com]

4. sfasu.edu [sfasu.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12103000?utm_src=pdf-body-img
https://www.benchchem.com/product/b12103000?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/ent-toddalolactone-cas-1570054-19-1-62070.html
https://sds.edqm.eu/pdf/SDS/EDQM_201700128_1.0_SDS_EN.pdf
https://molnova.com/en/ProductsThr/Ent-toddalolactone.html
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12103000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

6. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Proper Disposal of Ent-toddalolactone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12103000#ent-toddalolactone-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b12103000#ent-toddalolactone-proper-disposal-procedures
https://www.benchchem.com/product/b12103000#ent-toddalolactone-proper-disposal-procedures
https://www.benchchem.com/product/b12103000#ent-toddalolactone-proper-disposal-procedures
https://www.benchchem.com/product/b12103000#ent-toddalolactone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12103000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12103000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

